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Compound of Interest

Compound Name: GSK3368715 hydrochloride

Cat. No.: B10823057

For researchers, scientists, and drug development professionals utilizing GSK3368715
hydrochloride, a potent and selective inhibitor of Type | protein arginine methyltransferases
(PRMTs), adherence to proper disposal protocols is paramount for laboratory safety and
environmental protection.[1] This document provides a comprehensive guide to the safe
handling and disposal of GSK3368715 hydrochloride and associated contaminated materials.

General Guidance: GSK3368715 hydrochloride should be treated as a hazardous chemical.
[1] A complete Safety Data Sheet (SDS) should be obtained from the supplier and reviewed
thoroughly before handling.[1] All disposal procedures must comply with local, state, and
federal regulations and should be coordinated through your institution's Environmental Health
and Safety (EHS) office.

Disposal Procedures for GSK3368715 Hydrochloride
Waste

The following table summarizes the recommended disposal procedures for various types of
waste generated during the handling and use of GSK3368715 hydrochloride.
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Waste Type Disposal Procedure

- Dispose of in the original, clearly labeled, and
sealed container. - If the original container is
unavailable, use a new, clearly labeled, and
) ) sealed container. - Label the container as
Unused or Expired Solid Compound ] )

"Hazardous Waste" with the full chemical name.
- Contact your institution's EHS office for pickup
and disposal by a licensed hazardous waste

contractor.[1]

- Collect all solutions containing GSK3368715
hydrochloride (e.g., in DMSO) in a dedicated,
sealed, and chemically compatible waste

Liquid Waste (Solutions) container.[1] - Clearly label the container as
"Hazardous Waste" and specify the chemical
name and solvent used.[1] - Never dispose of
solutions down the drain.[1] - Arrange for pickup

by your institution's EHS office.

- Dispose of all contaminated disposable items
(pipette tips, gloves, vials, etc.) in a designated
hazardous waste bag or container.[1] - For
Contaminated Labware heavily contaminated items or in the event of a
spill, use an inert absorbent material to contain
the substance before collection as hazardous

waste.[1]

- Thoroughly rinse empty containers that held
] the compound. - The first rinse should be
Empty Containers _ o
collected and disposed of as hazardous liquid

waste.[1]

Experimental Workflow and Waste Management

A typical experimental workflow involving GSK3368715 hydrochloride generates various
waste streams that must be managed as hazardous waste.
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e Cell Culture Media: All cell culture media containing GSK3368715 hydrochloride must be
collected as liquid hazardous waste.

e Assay Plates: Multi-well plates used in experiments should be treated as contaminated solid
waste.

e Handling Materials: All pipette tips, tubes, and gloves that have come into contact with the
compound should be disposed of in a designated hazardous waste container.

e Stock Solutions: Any remaining concentrated stock solutions (e.g., in DMSO) must be
disposed of as liquid hazardous waste.

Visualizing Disposal and Action Pathways

To ensure clarity in laboratory procedures, the following diagrams illustrate the general
chemical waste disposal workflow and the molecular pathway affected by GSK3368715.
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General Laboratory Chemical Waste Disposal Workflow
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Caption: A generalized workflow for the safe disposal of laboratory chemical waste.
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GSK3368715 Mechanism of Action
~
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Caption: Inhibition of Type | PRMTs by GSK3368715 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
GSK3368715 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10823057#9gsk3368715-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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